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Compound of Interest

Compound Name: (RS)-Fmoc-alpha-methoxyglycine

Cat. No.: B142108

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for (RS)-Fmoc-alpha-methoxyglycine. However, a specific Safety Data Sheet
(SDS) for this compound was not publicly available at the time of writing. Therefore, the
information presented herein is based on the known properties of the compound and
extrapolated from the safety data of structurally similar Fmoc-protected amino acids, such as
Fmoc-Glycine and Fmoc-Sarcosine. It is imperative that users of (RS)-Fmoc-alpha-
methoxyglycine conduct their own risk assessments and adhere to all applicable institutional
and governmental safety protocols.

Introduction

(RS)-Fmoc-alpha-methoxyglycine is a derivative of the amino acid glycine, featuring a
methoxy group on the alpha-carbon and a fluorenylmethyloxycarbonyl (Fmoc) protecting group
on the amino terminus. This compound is utilized in specialized applications within peptide
synthesis and drug discovery. Understanding its chemical properties and potential hazards is
crucial for ensuring safe handling in a laboratory setting. This guide provides a detailed
overview of its safety profile, handling procedures, and emergency protocols.

Physicochemical and Toxicological Data
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Due to the limited availability of specific experimental data for (RS)-Fmoc-alpha-

methoxyglycine, the following tables summarize its known physical and chemical properties,

alongside extrapolated hazard information based on analogous compounds.

Table 1: Physical and Chemical Properties of (RS)-Fmoc-alpha-methoxyglycine

Property Value Source
CAS Number 156059-09-5 [1]
Molecular Formula C18H17NOs [1]
Molecular Weight 327.33 g/mol [1]
Assumed to be a white to off- General knowledge of similar
Appearance . .
white solid compounds
Expected to be soluble in
- ] ) General knowledge of Fmoc-
Solubility organic solvents like DMF,

DMSO, and alcohols

amino acids

Storage Temperature

2-8°C is recommended for
similar compounds to ensure

stability

[2]

Table 2: Hazard Identification and Classification (Extrapolated from Analogous Compounds)

Hazard Class

GHS Classification

Hazard Statements

(Presumed) (Presumed)
Acute Toxicity (Oral) Not Classified -
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Irritation Category 2A H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation
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Note: These classifications are based on the hazard profiles of similar Fmoc-protected amino
acids and should be treated as potential hazards until specific data for (RS)-Fmoc-alpha-
methoxyglycine becomes available.

Experimental Protocols

Specific experimental protocols for the safety assessment of (RS)-Fmoc-alpha-
methoxyglycine are not available. The presumed hazard classifications are derived from
standardized tests conducted on similar molecules, which would typically include:

e Acute Dermal/Oral Toxicity Studies: Performed according to OECD Guideline 402/401.

» Draize Test (Skin and Eye Irritation): Following OECD Guideline 404 and 405 to assess
irritation potential.

 Inhalation Toxicity Studies: Conducted based on OECD Guideline 403.

Researchers handling this compound should operate under the assumption that it possesses
the hazards identified for similar chemical structures.

Signaling Pathways and Workflows

The following diagrams illustrate standard laboratory workflows and logical relationships for
handling chemical compounds of this nature.
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General Laboratory Handling Workflow
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Caption: General laboratory handling workflow for (RS)-Fmoc-alpha-methoxyglycine.
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Spill Response Procedure
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Caption: Spill response procedure for chemical solids.
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Hierarchy of Hazard Controls
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Caption: Hierarchy of hazard controls for chemical safety.

Safety and Handling Procedures

Based on the presumed hazards, the following handling procedures are recommended.

Personal Protective Equipment (PPE)

* Eye Protection: Chemical safety goggles or a face shield should be worn.[3]
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e Hand Protection: Wear impervious gloves (e.g., nitrile) that have been inspected for integrity
before use.[4]

o Skin and Body Protection: A lab coat should be worn. For larger quantities or where there is
a risk of significant exposure, additional protective clothing may be necessary.[5]

o Respiratory Protection: If handling the solid material outside of a ventilated enclosure where
dust may be generated, a NIOSH-approved respirator with a particulate filter is
recommended.[3]

Handling

o Handle in a well-ventilated area, preferably within a chemical fume hood to minimize
inhalation of any dust.[5]

» Avoid the formation of dust and aerosols.[5]
» Avoid contact with skin, eyes, and clothing.[6]
e Wash hands thoroughly after handling.[7]

e Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Storage

o Store in a tightly closed container in a dry and well-ventilated place.[7]

 Recommended storage is in a cool place, with some suppliers of similar compounds
suggesting refrigeration (2-8°C).[2][7]

Emergency Procedures
First Aid Measures

 Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, seek
medical attention.[7]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[7]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[7]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: Thermal decomposition may produce hazardous gases and vapors,
including carbon oxides and nitrogen oxides.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[7]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid
breathing dust. Evacuate personnel from the immediate area if necessary.[8]

o Environmental Precautions: Prevent the material from entering drains or waterways.[4]

o Containment and Cleanup: For a dry spill, carefully sweep or scoop up the material and
place it into a suitable, labeled container for disposal. Avoid generating dust.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contaminated packaging should be treated as the product itself.

Conclusion

While specific safety and toxicological data for (RS)-Fmoc-alpha-methoxyglycine are limited,
a cautious approach based on the known properties of structurally similar Fmoc-protected
amino acids is warranted. Researchers and laboratory personnel must prioritize safety by
utilizing appropriate personal protective equipment, adhering to proper handling and storage
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procedures, and being prepared for emergency situations. A thorough risk assessment should
always be conducted before initiating any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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